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Compound of Interest

Compound Name: PV1115

Cat. No.: B15584084 Get Quote

For Immediate Reference: Researchers, scientists, and drug development professionals

handling PV1115, a potent and highly selective Chk2 inhibitor, must adhere to stringent safety

protocols. Although a specific Safety Data Sheet (SDS) for PV1115 (CAS No. 1093793-10-2) is

not publicly available, the following guidelines are based on best practices for handling potent,

biologically active small molecules in a laboratory setting.[1]

This guide provides crucial safety and logistical information for the operational use and

disposal of PV1115, ensuring the well-being of laboratory personnel and the integrity of

research.

Personal Protective Equipment (PPE)
The minimum required PPE for handling PV1115 in solid form or in solution is outlined below.

This equipment should be worn at all times when there is a potential for exposure.
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PPE Category Specification Purpose

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects eyes from splashes

and dust.

Hand Protection
Chemical-resistant nitrile

gloves.
Prevents skin contact.

Body Protection
A fully buttoned laboratory

coat.
Protects against spills.

Respiratory
Use in a certified chemical

fume hood is mandatory.
Minimizes inhalation exposure.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure to PV1115. The

following table summarizes the initial response steps.

Exposure Route Immediate Action Follow-Up

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, holding

eyelids open.[1]

Seek immediate medical

attention.[1]

Skin Contact

Wash the affected area

thoroughly with soap and

water.[1] Remove any

contaminated clothing.[1]

Seek medical attention if

irritation develops.[1]

Inhalation
Move the individual to fresh air.

[1]

If breathing is difficult,

administer oxygen and seek

immediate medical attention.

[1]

Ingestion
Do NOT induce vomiting.[1]

Rinse the mouth with water.

Seek immediate medical

attention.[1]
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Handling and Storage Protocols
Proper handling and storage are essential to maintain the stability of PV1115 and to prevent

accidental exposure.

Operational Handling:

All work with solid PV1115 and the preparation of stock solutions must be conducted in a

certified chemical fume hood to minimize the risk of inhalation.[1]

Avoid the generation of dust when handling the solid compound.

Use dedicated equipment (spatulas, weigh boats, etc.) and decontaminate them thoroughly

after use.

Do not eat, drink, or smoke in areas where PV1115 is handled.[1]

Wash hands thoroughly after handling the compound, even if gloves were worn.[1]

Storage:

For long-term stability, store PV1115 as a solid at -20°C.[1]

Keep the container tightly sealed and in a dry, well-ventilated area.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is a critical component of laboratory

safety.

Spill Management:

Small Solid Spills: Carefully sweep up the material, avoiding dust generation. Place the

material in a sealed, labeled container for disposal. Clean the spill area with a suitable

solvent (e.g., ethanol) followed by soap and water.[1]

Small Solution Spills: Absorb the spill with an inert material such as vermiculite or sand.

Place the contaminated absorbent material into a sealed, labeled container for disposal.
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Clean the spill area with an appropriate solvent and then with soap and water.[1]

Waste Disposal:

All waste materials contaminated with PV1115, including empty containers, used PPE, and

spill cleanup materials, must be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow for Handling PV1115
The following diagram illustrates the standard workflow for safely handling PV1115 in a

laboratory setting.
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Caption: Standard laboratory workflow for handling PV1115.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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